Cas no 1214352-97-2 (3',4-Difluoro-3-methylbiphenyl)

• Product Name: 3',4-Difluoro-3-methylbiphenyl
• CAS No: 1214352-97-2
• MF: C₁₃H₁₀F₂
• MW: 204.215310573578
• CID: 4998208
• Update Time: 2025-05-24

3',4-Difluoro-3-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3',4-difluoro-3-methylbiphenyl
• 3',4-Difluoro-3-methylbiphenyl

• Inchi： 1S/C13H10F2/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(14)8-10/h2-8H,1H3
• InChI Key： GKHMNVAMPHGMKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3',4-Difluoro-3-methylbiphenyl

Comprehensive Overview of 3',4-Difluoro-3-methylbiphenyl (CAS No. 1214352-97-2): Properties, Applications, and Industry Insights

3',4-Difluoro-3-methylbiphenyl (CAS No. 1214352-97-2) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure featuring difluoro and methyl substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "3',4-Difluoro-3-methylbiphenyl synthesis", "CAS 1214352-97-2 applications", and "fluorinated biphenyl derivatives", reflecting its growing relevance in advanced chemical applications.

The physicochemical properties of 3',4-Difluoro-3-methylbiphenyl contribute to its versatility. With a molecular weight of 218.22 g/mol and a lipophilic nature, this compound is particularly useful in designing drug candidates and agrochemicals. Its fluorine atoms enhance metabolic stability, a feature highly sought after in modern medicinal chemistry. Recent trends in AI-driven drug discovery have further amplified interest in such fluorinated compounds, as they align with the demand for bioisosteres and targeted therapeutics.

In the realm of material science, 3',4-Difluoro-3-methylbiphenyl serves as a precursor for liquid crystals and organic semiconductors. Its ability to modify electronic properties makes it a candidate for OLEDs and flexible electronics, addressing the surge in demand for sustainable materials. Searches for "fluorinated biphenyls in OLEDs" or "CAS 1214352-97-2 material applications" highlight this intersection of chemistry and technology.

The synthesis of 3',4-Difluoro-3-methylbiphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, with optimized conditions to ensure high yield and purity. Innovations in green chemistry have also led to explorations of catalyst-free or solvent-free methods, resonating with the global push for environmentally friendly processes. Queries like "sustainable synthesis of fluorinated biphenyls" underscore this shift in industry priorities.

From a commercial perspective, 3',4-Difluoro-3-methylbiphenyl is supplied by specialized chemical manufacturers with stringent quality control protocols. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Analysts tracking fine chemicals market trends often cite fluorinated aromatics as a high-growth segment, driven by their expanding roles in life sciences and advanced materials.

In conclusion, 3',4-Difluoro-3-methylbiphenyl (CAS No. 1214352-97-2) exemplifies the convergence of scientific innovation and industrial demand. Its applications span from cutting-edge pharmaceuticals to next-generation electronic materials, solidifying its position as a compound of strategic importance. As research continues to uncover new potentials, this fluorinated biphenyl derivative is poised to remain a focal point in both academic and commercial spheres.